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Compound of Interest

Compound Name: NH2-PEG2-C2-Boc

Cat. No.: B605458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information and best practices for the proper storage

and handling of NH2-PEG2-C2-Boc, a bifunctional linker commonly utilized in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). Adherence

to these guidelines is crucial for maintaining the integrity, stability, and performance of the

compound in research and development applications.

Compound Information
Property Value

Chemical Name
tert-butyl 3-(2-(2-

aminoethoxy)ethoxy)propanoate

CAS Number 756525-95-8

Molecular Formula C₁₁H₂₃NO₄

Molecular Weight 233.31 g/mol

Physical Form Liquid[1]

Purity Typically ≥95%

Storage Conditions
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Proper storage is critical to prevent degradation and ensure the long-term stability of NH2-
PEG2-C2-Boc. The recommended storage conditions vary depending on whether the

compound is in its pure form or in a solvent.

Pure Compound
For undissolved NH2-PEG2-C2-Boc, it is recommended to store it in a tightly sealed container,

protected from light and moisture.

Storage Temperature Recommended Duration

-20°C Up to 3 years[2]

4°C Up to 2 years[1][2][3]

-5°C Dry and away from sunlight[4]

In Solvent
Once dissolved in a solvent, the stability of NH2-PEG2-C2-Boc is reduced. It is advisable to

prepare solutions fresh for immediate use. If short-term storage is necessary, follow the

guidelines below. Aliquoting the solution into single-use vials is recommended to avoid

repeated freeze-thaw cycles.

Storage Temperature Recommended Duration

-80°C Up to 6 months[2][5]

-20°C Up to 1 month[2][5]

Shipping and Handling
Shipping
NH2-PEG2-C2-Boc is typically shipped at room temperature for domestic transit.[2][3][5] Upon

receipt, it is imperative to transfer the compound to the recommended storage conditions

immediately.
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Personal Protective Equipment (PPE)
When handling NH2-PEG2-C2-Boc, appropriate personal protective equipment should be worn

to minimize exposure and ensure personal safety.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

Lab Coat: A standard laboratory coat should be worn.

Handling Workflow
The following diagram illustrates a general workflow for handling NH2-PEG2-C2-Boc, from

receiving to experimental use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b605458?utm_src=pdf-body
https://www.benchchem.com/product/b605458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Initial Storage

Preparation for Use

Experimental Use and Final Storage

Receive Shipment

Inspect for Damage

Store Pure Compound at Recommended Temperature (-20°C or 4°C)

Equilibrate to Room Temperature

Weigh Required Amount in a Fume Hood

Dissolve in Appropriate Solvent (e.g., DMSO)

Proceed with Experiment (e.g., PROTAC Synthesis) Store Aliquoted Solution at -80°C or -20°C

If not for immediate use

Dispose of Waste According to Institutional Guidelines

Click to download full resolution via product page

A general workflow for handling NH2-PEG2-C2-Boc.
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Safety Information
NH2-PEG2-C2-Boc is classified as harmful if swallowed.[1] Always consult the Safety Data

Sheet (SDS) for comprehensive safety information before handling.

Hazard Statement Description

H302 Harmful if swallowed[1]

Precautionary Statement Description

P264 Wash hands thoroughly after handling.[1]

P270
Do not eat, drink or smoke when using this

product.[1]

P330 Rinse mouth.[1]

Experimental Protocols: Solution Preparation
The following are general protocols for preparing stock and working solutions of NH2-PEG2-
C2-Boc. The choice of solvent and concentration will depend on the specific experimental

requirements.

Stock Solution Preparation
It is recommended to use a high-purity, anhydrous solvent such as dimethyl sulfoxide (DMSO)

for preparing stock solutions.
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Start: Weigh NH2-PEG2-C2-Boc

Add appropriate volume of anhydrous DMSO

Vortex or sonicate to ensure complete dissolution

Aliquot into single-use vials

Store at -80°C or -20°C

Click to download full resolution via product page

Workflow for preparing a stock solution of NH2-PEG2-C2-Boc.

Working Solution for In Vivo Experiments
For in vivo studies, working solutions should be prepared fresh on the day of use.[5] A common

vehicle for administration involves a multi-component solvent system to ensure solubility and

biocompatibility.

Example Protocol:

Prepare a stock solution in DMSO.

To prepare the final working solution, add co-solvents such as PEG300 and Tween-80 to the

DMSO stock solution and mix thoroughly.

Add saline or phosphate-buffered saline (PBS) to reach the final desired volume and

concentration.
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If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2][5]

Disclaimer: The information provided in this guide is for research purposes only and is not

intended for human or therapeutic use. Researchers should always refer to the specific product

documentation and Safety Data Sheet (SDS) provided by the supplier for the most accurate

and up-to-date information. All handling and disposal of this chemical must be in accordance

with institutional and governmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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